4-fluoro-2-methyl-N-(pentan-2-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 4-fluoro-2-methyl-N-pentan-2-ylaniline
• InChI: InChI=1S/C12H18FN/c1-4-5-10(3)14-12-7-6-11(13)8-9(12)2/h6-8,10,14H,4-5H2,1-3H3
• InChI Key: HKAYNIGEPLBSNX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=C(C=C(C=C1)F)C

Description

4-fluoro-2-methyl-N-(pentan-2-yl)aniline is a chemically differentiated building block used in organic synthesis and medicinal chemistry. This compound is particularly valuable for the preparation of drug candidates containing hindered amine motifs .

Preparation Methods

The synthesis of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline can be achieved through innovative hydroamination methods. One such method involves the practical olefin hydroamination with nitroarenes . The reaction conditions typically include the use of specific catalysts and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

4-fluoro-2-methyl-N-(pentan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic aromatic substitution, where the fluorine atom can be replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-fluoro-2-methyl-N-(pentan-2-yl)aniline has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and drug candidates.

Biology: The compound is used in the study of biological pathways and interactions due to its unique chemical properties.

Medicine: It is involved in the development of pharmaceuticals, particularly those targeting specific biological pathways.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-fluoro-2-methyl-N-(pentan-2-yl)aniline involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or chemical effect .

Comparison with Similar Compounds

4-fluoro-2-methyl-N-(pentan-2-yl)aniline can be compared with other similar compounds such as:

2-fluoro-4-methylaniline: This compound has a similar structure but differs in the position of the fluorine and methyl groups.

4-fluoro-N-(2,4,4-trimethylpentan-2-yl)aniline: Another similar compound with different alkyl substituents.

The uniqueness of this compound lies in its specific substitution pattern and the steric hindrance provided by the pentan-2-yl group, which can influence its reactivity and interactions with other molecules .